Oxycodone-d6 (CRM)
Oxycodone-d6 (CRM)
Oxycodone-d6 is intended for use as an internal standard for the quantification of oxycodone (Item No. ISO60148) by GC- or LC-MS. Oxycodone is an opioid synthesized from thebaine, a natural opioid alkaloid produced by the opium poppy. It is a potent agonist of the µ-opioid receptor (Ki = 8.7 nM) that has value in the management of pain but is commonly abused. This product is intended for forensic and research applications. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.
Brand Name:
Vulcanchem
CAS No.:
152477-91-3
VCID:
VC0161916
InChI:
InChI=1S/C18H21NO4/c1-19-8-7-17-14-10-3-4-12(22-2)15(14)23-16(17)11(20)5-6-18(17,21)13(19)9-10/h3-4,13,16,21H,5-9H2,1-2H3/t13-,16+,17+,18-/m1/s1/i1D3,2D3
SMILES:
CN1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O
Molecular Formula:
C18H21NO4
Molecular Weight:
321.406
Oxycodone-d6 (CRM)
CAS No.: 152477-91-3
Reference Standards
VCID: VC0161916
Molecular Formula: C18H21NO4
Molecular Weight: 321.406
CAS No. | 152477-91-3 |
---|---|
Product Name | Oxycodone-d6 (CRM) |
Molecular Formula | C18H21NO4 |
Molecular Weight | 321.406 |
IUPAC Name | (4R,4aS,7aR,12bS)-4a-hydroxy-9-(trideuteriomethoxy)-3-(trideuteriomethyl)-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one |
Standard InChI | InChI=1S/C18H21NO4/c1-19-8-7-17-14-10-3-4-12(22-2)15(14)23-16(17)11(20)5-6-18(17,21)13(19)9-10/h3-4,13,16,21H,5-9H2,1-2H3/t13-,16+,17+,18-/m1/s1/i1D3,2D3 |
Standard InChIKey | BRUQQQPBMZOVGD-UKHJWGAOSA-N |
SMILES | CN1CCC23C4C(=O)CCC2(C1CC5=C3C(=C(C=C5)OC)O4)O |
Description | Oxycodone-d6 is intended for use as an internal standard for the quantification of oxycodone (Item No. ISO60148) by GC- or LC-MS. Oxycodone is an opioid synthesized from thebaine, a natural opioid alkaloid produced by the opium poppy. It is a potent agonist of the µ-opioid receptor (Ki = 8.7 nM) that has value in the management of pain but is commonly abused. This product is intended for forensic and research applications. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support. |
Synonyms | Dihydro-14-hydroxycodeinone-d6 |
Reference | 1.Codd, E.E.,Shank, R.P.,Schupsky, J.J., et al. Serotonin and norepinephrine uptake inhibiting activity of centrally acting analgesics: Structural determinants and role in antinociception. Journal of Pharmacology and Experimental Therapeutics 274(3), 1263 |
PubChem Compound | 59253422 |
Last Modified | Nov 11 2021 |
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